molecular formula C16H14INO B299922 1-(3-Iodobenzoyl)-2-methylindoline

1-(3-Iodobenzoyl)-2-methylindoline

Cat. No. B299922
M. Wt: 363.19 g/mol
InChI Key: COKJBFKAGBIVAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Iodobenzoyl)-2-methylindoline, also known as IBMI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. IBMI belongs to the class of indoline derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(3-Iodobenzoyl)-2-methylindoline is not fully understood. However, it has been suggested that 1-(3-Iodobenzoyl)-2-methylindoline inhibits the activity of protein kinases by binding to the ATP-binding site of the kinase. This binding results in the inhibition of the phosphorylation of the substrate protein, which leads to the inhibition of various cellular processes.
Biochemical and Physiological Effects:
1-(3-Iodobenzoyl)-2-methylindoline has been found to exhibit various biochemical and physiological effects. 1-(3-Iodobenzoyl)-2-methylindoline has been found to inhibit the activity of protein kinases, which play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. 1-(3-Iodobenzoyl)-2-methylindoline has also been found to exhibit anti-inflammatory and anticancer properties by inhibiting the activity of various enzymes and proteins involved in the inflammatory and cancer pathways.

Advantages and Limitations for Lab Experiments

1-(3-Iodobenzoyl)-2-methylindoline has several advantages for lab experiments. 1-(3-Iodobenzoyl)-2-methylindoline is a potent inhibitor of protein kinases and exhibits anti-inflammatory and anticancer properties. Moreover, 1-(3-Iodobenzoyl)-2-methylindoline is relatively easy to synthesize and can be purified using column chromatography. However, 1-(3-Iodobenzoyl)-2-methylindoline has some limitations for lab experiments. 1-(3-Iodobenzoyl)-2-methylindoline is sensitive to light and air and needs to be stored in a dry and dark place. Moreover, 1-(3-Iodobenzoyl)-2-methylindoline has low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

1-(3-Iodobenzoyl)-2-methylindoline has several potential future directions in scientific research. 1-(3-Iodobenzoyl)-2-methylindoline can be further investigated for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Moreover, 1-(3-Iodobenzoyl)-2-methylindoline can be further investigated for its potential use in the treatment of various cancers and inflammatory disorders. Furthermore, 1-(3-Iodobenzoyl)-2-methylindoline can be modified to improve its solubility in water and stability in air and light.
Conclusion:
In conclusion, 1-(3-Iodobenzoyl)-2-methylindoline is a chemical compound that has gained significant attention in scientific research due to its unique properties. 1-(3-Iodobenzoyl)-2-methylindoline has been synthesized using various methods and has been investigated for its potential therapeutic applications. 1-(3-Iodobenzoyl)-2-methylindoline exhibits anti-inflammatory, anticancer, and antimicrobial properties and has been found to inhibit the activity of protein kinases. 1-(3-Iodobenzoyl)-2-methylindoline has several advantages for lab experiments, but also has some limitations. 1-(3-Iodobenzoyl)-2-methylindoline has several potential future directions in scientific research, including its use in the treatment of neurodegenerative disorders, cancers, and inflammatory disorders.

Synthesis Methods

1-(3-Iodobenzoyl)-2-methylindoline can be synthesized using various methods, including the Suzuki coupling reaction, Sonogashira coupling reaction, and Buchwald-Hartwig coupling reaction. The Suzuki coupling reaction is the most commonly used method for the synthesis of 1-(3-Iodobenzoyl)-2-methylindoline. In this method, 3-iodobenzoic acid is coupled with 2-methylindole using palladium catalyst and triethylamine. The reaction takes place in the presence of a base, and the product is purified using column chromatography.

Scientific Research Applications

1-(3-Iodobenzoyl)-2-methylindoline has gained significant attention in scientific research due to its potential therapeutic applications. 1-(3-Iodobenzoyl)-2-methylindoline has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties. 1-(3-Iodobenzoyl)-2-methylindoline has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Moreover, 1-(3-Iodobenzoyl)-2-methylindoline has been found to inhibit the activity of protein kinases, which play a crucial role in various cellular processes.

properties

Product Name

1-(3-Iodobenzoyl)-2-methylindoline

Molecular Formula

C16H14INO

Molecular Weight

363.19 g/mol

IUPAC Name

(3-iodophenyl)-(2-methyl-2,3-dihydroindol-1-yl)methanone

InChI

InChI=1S/C16H14INO/c1-11-9-12-5-2-3-8-15(12)18(11)16(19)13-6-4-7-14(17)10-13/h2-8,10-11H,9H2,1H3

InChI Key

COKJBFKAGBIVAN-UHFFFAOYSA-N

SMILES

CC1CC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)I

Canonical SMILES

CC1CC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)I

Origin of Product

United States

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